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Compound of Interest

Compound Name: 4,5-Dimethyl-2-nitrobenzoic acid

Cat. No.: B1611096 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, weight,

and physicochemical properties of 4,5-Dimethoxy-2-nitrobenzoic acid. It is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry. This document also outlines a common experimental protocol for its synthesis.

Core Molecular Information
4,5-Dimethoxy-2-nitrobenzoic acid is an organic compound that serves as a versatile building

block in the synthesis of various pharmaceuticals and fine chemicals.[1] Its structure consists of

a benzoic acid core substituted with two methoxy groups and a nitro group.

The molecular formula for this compound is C₉H₉NO₆.[1][2] Based on this, the calculated

molecular weight is 227.17 g/mol .[1][2][3][4] The structural arrangement of the atoms is

depicted in the 2D chemical structure below.
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Physicochemical and Safety Data
A summary of the key quantitative data for 4,5-Dimethoxy-2-nitrobenzoic acid is presented in

the table below for easy reference and comparison. This data is crucial for its application in

experimental settings and for safety considerations.

Property Value Source

Molecular Weight 227.17 g/mol [1][2][3][4]

Exact Mass 227.04298701 u [3]

Molecular Formula C₉H₉NO₆ [1][2]

Melting Point 187-188 °C [3]

195-197 °C [4]

Boiling Point 409.5±45.0 °C at 760 mmHg [3]

Density 1.4±0.1 g/cm³ [3]

Flash Point 201.4±28.7 °C [3]

Water Solubility Insoluble [3]

Solubility
Soluble in DMSO and

methanol
[3]

Appearance Yellow Crystalline Powder [3]

CAS Number 4998-07-6 [2][4]

Experimental Protocol: Synthesis of 4,5-Dimethoxy-
2-nitrobenzoic Acid
The following section details a common laboratory procedure for the synthesis of 4,5-

Dimethoxy-2-nitrobenzoic acid from 3,4-dimethoxy-6-nitrobenzaldehyde.[2]

Materials:

3,4-dimethoxy-6-nitrobenzaldehyde (10 g)
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Water (20 mL)

Methanol (30 mL)

Acetic acid (3.5 mL)

30% Hydrogen peroxide (9 mL)

Sodium chlorite (80% content, 9 g) dissolved in water (5 mL)

Sodium bisulfite (10.5 g)

Sodium hydroxide (6 g) dissolved in water (10 mL)

Sulfuric acid

Procedure:

In a suitable reaction vessel, combine 10 g of 3,4-dimethoxy-6-nitrobenzaldehyde with 20 mL

of water, 30 mL of methanol, and 3.5 mL of acetic acid.

To this well-stirred mixture, add 9 mL of 30% hydrogen peroxide.

Slowly add a solution of 9 g of sodium chlorite (80% content) in 5 mL of water.

The reaction mixture is then gently warmed to approximately 50 °C while continuously

stirring. The progress of the reaction should be monitored.

Upon completion of the reaction, add 10.5 g of sodium bisulfite to quench the reaction.

The solvent is then evaporated to dryness.

The resulting product is dissolved in a solution of 6 g of sodium hydroxide in 10 mL of water.

The solution is filtered to remove any impurities.

The filtrate is then acidified by the addition of sulfuric acid to a pH of 1, which precipitates the

product.
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The precipitated 4,5-Dimethoxy-2-nitrobenzoic acid is collected by filtration, dried, and

weighed.

This protocol can yield approximately 10 g of the product, representing a 93% yield with a

purity of 99.5% as determined by high-performance liquid chromatography.[2]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 4,5-Dimethoxy-2-nitrobenzoic

acid as described in the experimental protocol.
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Caption: Synthesis workflow for 4,5-Dimethoxy-2-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. 4,5-Dimethoxy-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]

3. echemi.com [echemi.com]

4. 4,5-Dimethoxy-2-nitrobenzoic acid 99 4998-07-6 [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4,5-Dimethoxy-2-
nitrobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1611096#4-5-dimethyl-2-nitrobenzoic-acid-
molecular-structure-and-weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.chemicalbook.com/synthesis/4-5-dimethoxy-2-nitrobenzoic-acid.htm
https://www.benchchem.com/product/b1611096?utm_src=pdf-body-img
https://www.benchchem.com/product/b1611096?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/3D-FD173069/45-dimethoxy-2-nitrobenzoic-acid-technical/
https://www.chemicalbook.com/synthesis/4-5-dimethoxy-2-nitrobenzoic-acid.htm
https://www.echemi.com/products/pid_Seven39542-45-dimethoxy-2-nitrobenzoicacid.html
https://www.sigmaaldrich.com/US/en/product/aldrich/329231
https://www.benchchem.com/product/b1611096#4-5-dimethyl-2-nitrobenzoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1611096#4-5-dimethyl-2-nitrobenzoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1611096#4-5-dimethyl-2-nitrobenzoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1611096#4-5-dimethyl-2-nitrobenzoic-acid-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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